Cas no 1805602-30-5 (5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid
• CAS No: 1805602-30-5
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4887656
• Update Time: 2025-08-05

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2NO4/c1-15-5-3(6(9)10)2-11-7(12)4(5)8(13)14/h2,6H,1H3,(H,11,12)(H,13,14)
• InChI Key： QSCOZAKUMZLXAT-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)O)=C1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic Acid: A Comprehensive Overview

5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid, also known by its CAS registry number CAS No. 1805602-30-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 5, a hydroxyl group at position 2, a methoxy group at position 4, and a carboxylic acid group at position 3. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and couplings. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems, which have significantly improved the overall efficiency and scalability of the synthesis.

The structural features of this compound make it an attractive candidate for various applications in medicinal chemistry. The presence of electron-withdrawing groups like the difluoromethyl and methoxy groups enhances the compound's ability to interact with biological targets, such as enzymes or receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a promising lead molecule for anti-inflammatory drug development.

In addition to its enzymatic activity, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid has shown remarkable selectivity towards specific cellular pathways. For instance, it has been reported to selectively inhibit the production of pro-inflammatory cytokines in vitro, which is a critical factor in chronic inflammatory diseases such as arthritis and cardiovascular disorders. These findings underscore its potential as a therapeutic agent with minimal off-target effects.

The pharmacokinetic properties of this compound have also been extensively investigated. Studies indicate that it possesses favorable absorption characteristics and moderate stability in biological fluids, which are essential for its effectiveness as an oral or parenteral drug. Furthermore, preliminary toxicological evaluations suggest that this compound has a relatively low toxicity profile, making it a safer option for long-term therapeutic use.

Recent advances in computational chemistry have provided deeper insights into the molecular interactions of 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid. Molecular docking studies reveal that the compound binds effectively to the active sites of target proteins through hydrogen bonding and hydrophobic interactions. These findings have guided further optimization efforts aimed at enhancing its bioavailability and potency.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-3-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery. Its unique chemical structure, coupled with its promising biological activities, positions it as a compelling candidate for further preclinical and clinical investigations. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.